Cas no 88037-81-4 (1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-diamino-, dimethyl ester)
88037-81-4 structure
Product Name:1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-diamino-, dimethyl ester
CAS No:88037-81-4
MF:C10H14N2O4
MW:226.229162693024
CID:647776
PubChem ID:69177882
Update Time:2025-04-19
1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-diamino-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-diamino-, dimethyl ester
- dimethyl 2,5-diaminocyclohexa-1,4-diene-1,4-dicarboxylate
- 88037-81-4
- SCHEMBL4759792
- DTXSID70739956
-
- Inchi: 1S/C10H14N2O4/c1-15-9(13)5-3-8(12)6(4-7(5)11)10(14)16-2/h3-4,11-12H2,1-2H3
- InChI Key: FKMMRUZAOLIOFD-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(CC(C(=O)OC)=C(C1)N)N)=O
Computed Properties
- Exact Mass: 226.09535693g/mol
- Monoisotopic Mass: 226.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 105Ų
1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-diamino-, dimethyl ester Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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